4-methyl-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiadiazole-5-carboxamide
• InChI: InChI=1S/C11H13N5OS2/c1-7-9(19-15-14-7)10(17)13-8-2-4-16(6-8)11-12-3-5-18-11/h3,5,8H,2,4,6H2,1H3,(H,13,17)
• InChI Key: QSGWMIXMEQNOQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NC2CCN(C2)C3=NC=CS3
• Molecular Formula: C11H13N5OS2
• Molecular Weight: 295.4 g/mol

Description

4-methyl-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)-1,2,3-thiadiazole-5-carboxamide is a chemical compound with potential applications in scientific research. It is a member of the thiadiazole family, which has been studied for its various biological activities.

Scientific Research Applications

Antimicrobial and Antifungal Applications

Research has investigated the synthesis and application of derivatives similar to "4-methyl-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)-1,2,3-thiadiazole-5-carboxamide" in the realm of antimicrobial and antifungal treatments. For instance, compounds containing the thiadiazole moiety have been synthesized for their potential antimycobacterial activities against Mycobacterium tuberculosis, showcasing the versatility of thiadiazole derivatives in combating bacterial infections. Similarly, the synthesis of thiadiazole-containing compounds has been explored for their anti-inflammatory and antibacterial properties, demonstrating significant activities against various bacterial strains, highlighting the compound's relevance in developing new antimicrobial agents (Gezginci, Martin, & Franzblau, 1998; Maddila, Gorle, Sampath, & Lavanya, 2016).

Synthetic Intermediates and Chemical Properties

The compound and its derivatives serve as key intermediates in the synthesis of complex molecules. Studies on synthesizing novel thiadiazoles and related compounds have revealed their potential in creating compounds with varied biological activities. These research efforts underscore the compound's utility in organic synthesis, providing a foundation for developing new materials with desired properties. The structural modification of these compounds allows for the exploration of their chemical and physical properties, leading to insights into their reactivity and potential applications in various fields (Fadda, Bondock, Khalil, & Tawfik, 2013).

Biological Activity Predictions

Advancements in computational chemistry have enabled the prediction of biological activity for newly synthesized compounds, including those related to "4-methyl-N-(1-(thiazol-2-yl)pyrrolidin-3-yl)-1,2,3-thiadiazole-5-carboxamide." These predictive studies are crucial for identifying promising candidates for further biological testing, streamlining the drug discovery process by focusing on compounds with high potential for desired biological effects. The integration of computational methods with synthetic chemistry facilitates the efficient exploration of the chemical space of thiadiazole derivatives and related compounds (Kharchenko, Detistov, & Orlov, 2008).